Mono-(4-methyl-7-oxooctyl)phthalate
Mono-(4-methyl-7-oxooctyl)phthalate
Brand Name:
Vulcanchem
CAS No.:
936022-00-3
VCID:
VC0032733
InChI:
InChI=1S/C17H22O5/c1-11(9-10-12(2)18)5-3-6-13-7-4-8-14(16(19)20)15(13)17(21)22/h4,7-8,11H,3,5-6,9-10H2,1-2H3,(H,19,20)(H,21,22)/p-2
SMILES:
CC(CCCC1=C(C(=CC=C1)C(=O)[O-])C(=O)[O-])CCC(=O)C
Molecular Formula:
C17H22O5
Molecular Weight:
306.358
Mono-(4-methyl-7-oxooctyl)phthalate
CAS No.: 936022-00-3
Reference Standards
VCID: VC0032733
Molecular Formula: C17H22O5
Molecular Weight: 306.358
CAS No. | 936022-00-3 |
---|---|
Product Name | Mono-(4-methyl-7-oxooctyl)phthalate |
Molecular Formula | C17H22O5 |
Molecular Weight | 306.358 |
IUPAC Name | 3-(4-methyl-7-oxooctyl)phthalate |
Standard InChI | InChI=1S/C17H22O5/c1-11(9-10-12(2)18)5-3-6-13-7-4-8-14(16(19)20)15(13)17(21)22/h4,7-8,11H,3,5-6,9-10H2,1-2H3,(H,19,20)(H,21,22)/p-2 |
Standard InChIKey | UFUNVAIKYOYYBB-UHFFFAOYSA-N |
SMILES | CC(CCCC1=C(C(=CC=C1)C(=O)[O-])C(=O)[O-])CCC(=O)C |
Synonyms | 1,2-Benzenedicarboxylic Acid 1-(4-Methyl-7-oxooctyl) Ester; (7-oxo-MMOP), 7-oxo-MiNP; |
PubChem Compound | 131698778 |
Last Modified | Nov 11 2021 |
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